Cas no 192699-51-7 (4-(4-tert-butylphenyl)benzonitrile)

4-(4-tert-Butylphenyl)benzonitrile is a high-purity organic compound primarily utilized as an intermediate in the synthesis of advanced materials, pharmaceuticals, and liquid crystal displays (LCDs). Its molecular structure, featuring a benzonitrile core substituted with a tert-butylphenyl group, imparts stability and reactivity, making it valuable in cross-coupling reactions and polymer chemistry. The compound exhibits excellent thermal and chemical resistance, ensuring reliability in demanding applications. Its well-defined crystalline form facilitates precise handling and formulation. Suitable for research and industrial use, 4-(4-tert-butylphenyl)benzonitrile is characterized by consistent quality, low impurity levels, and compatibility with a range of solvents and reagents.
4-(4-tert-butylphenyl)benzonitrile structure
192699-51-7 structure
Product Name:4-(4-tert-butylphenyl)benzonitrile
CAS No:192699-51-7
MF:C17H17N
MW:235.323584318161
MDL:MFCD06802641
CID:1385908
PubChem ID:20100158
Update Time:2025-06-07

4-(4-tert-butylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(4-tert-butylphenyl)benzonitrile
    • 4'-Tert-butyl[1,1'-biphenyl]-4-carbonitrile
    • 4-cyano-4'-tert-butylbiphenyl
    • SureCN3420933
    • ANW-23579
    • CTK8B1103
    • ACMC-209ewd
    • CHEMBL472457
    • CHEBI:617805
    • 4'-Tert-butyl[1,1'-biphenyl]-4-carbonitrile; 4-cyano-4'-tert-butylbiphenyl; SureCN3420933; ANW-23579; CTK8B1103; ACMC-209ewd; CHEMBL472457; CHEBI:617805;
    • AKOS BAR-1513
    • SCHEMBL3420933
    • 192699-51-7
    • 4'-(tert-Butyl)-[1,1'-biphenyl]-4-carbonitrile
    • BS-21990
    • 4'-TERT-BUTYL-[1,1'-BIPHENYL]-4-CARBONITRILE
    • 4''-tert-butylbiphenyl-4-carbonitrile
    • DTXSID40602502
    • BDBM50276255
    • [1,1'-Biphenyl]-4-carbonitrile, 4'-(1,1-dimethylethyl)-
    • MFCD06802641
    • AKOS004118951
    • MDL: MFCD06802641
    • Inchi: 1S/C17H17N/c1-17(2,3)16-10-8-15(9-11-16)14-6-4-13(12-18)5-7-14/h4-11H,1-3H3
    • InChI Key: HHOGBTJTEXAETC-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 235.13621
  • Monoisotopic Mass: 235.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

4-(4-tert-butylphenyl)benzonitrile Security Information

4-(4-tert-butylphenyl)benzonitrile Pricemore >>

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